Cas no 24061-37-8 (1-(3-Methylpyridin-2-yl)cyclohexan-1-ol)

• Product Name: 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol
• CAS No: 24061-37-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 4642521
• Update Time: 2025-10-29

1-(3-Methylpyridin-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol

• Inchi： 1S/C12H17NO/c1-10-6-5-9-13-11(10)12(14)7-3-2-4-8-12/h5-6,9,14H,2-4,7-8H2,1H3
• InChI Key： DSPMSNORRVQMHI-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2C)(O)CCCCC1

Additional information on 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol

Chemical Profile of 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol (CAS No. 24061-37-8)

1-(3-Methylpyridin-2-yl)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 24061-37-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane ring substituted with a pyridine moiety, has garnered attention due to its structural features and potential biological activities. The presence of a methyl group on the pyridine ring and the hydroxyl functionality on the cyclohexane ring introduces unique electronic and steric properties that make this compound a valuable scaffold for drug discovery.

The compound's structure, characterized by a rigid cyclohexane backbone linked to an aromatic pyridine ring, suggests potential interactions with biological targets such as enzymes and receptors. The 3-methylpyridin-2-yl substituent is particularly noteworthy, as it can modulate the compound's solubility, metabolic stability, and binding affinity. These attributes are critical in the development of novel therapeutic agents where precise control over molecular interactions is essential.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively studied for their roles in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol structure combines the advantages of both the pyridine and cyclohexane moieties, offering a promising platform for further chemical modification and biological evaluation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The cyclohexanol group provides a hydroxyl moiety that can engage in hydrogen bonding interactions, while the pyridine ring offers opportunities for coordination with metal ions or for π-stacking interactions with biological targets. These features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

Recent studies have demonstrated the utility of similar pyridine-cycloalkane structures in the development of kinase inhibitors and other enzyme-targeting agents. For instance, modifications to the pyridine ring have been shown to improve metabolic stability and reduce off-target effects. Similarly, variations in the cycloalkane portion of the molecule can fine-tune solubility and bioavailability. The 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol compound represents an early but promising step in exploring these structural motifs.

The synthesis of 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include functionalization of the pyridine ring followed by coupling to the cyclohexane backbone. Advances in catalytic methods have made it possible to construct complex heterocyclic systems more efficiently, which bodes well for future derivatization efforts.

In terms of biological activity, preliminary studies suggest that 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol may exhibit properties relevant to therapeutic intervention. For example, its structural similarity to known bioactive molecules has prompted investigations into its potential effects on cellular pathways associated with inflammation and neuroprotection. While comprehensive pharmacological data is still limited, these initial findings underscore its potential as a starting point for further exploration.

The pharmaceutical industry continually seeks novel compounds that can address unmet medical needs. The unique structural features of 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol position it as a candidate for further development into a lead compound. By leveraging modern synthetic techniques and computational modeling, researchers can rapidly explore derivatives with enhanced potency and selectivity. This approach aligns with current trends in drug discovery where efficiency and innovation are paramount.

Future directions for research on 1-(3-Methylpyridin-2-yl)cyclohexan-1-ol may include exploring its interactions with specific protein targets using high-throughput screening (HTS) technologies. Additionally, structure-based drug design (SBDD) could be employed to rationally modify the molecule based on insights gained from crystallographic studies or computational simulations. Such strategies would accelerate the process of identifying promising candidates for preclinical evaluation.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. As our understanding of biological systems advances, so does our ability to design molecules that interact selectively with disease-causing targets. The 3-methylpyridin-2-yl group and cyclohexanol moiety provide a versatile framework that can be tailored to meet specific pharmacological requirements.

In conclusion,1-(3-Methylpyridin-2-yl)cyclohexan-1-oledemonstrates considerable promise as a pharmaceutical intermediate due to its unique structural characteristics and potential biological activities. Its synthesis presents challenges that are amenable to modern organic chemistry techniques, while its preliminary biological profile suggests avenues for further exploration. As research continues in this field, 24061–37–8 may emerge as a key intermediate in the development of novel therapeutic agents addressing various medical conditions.